N-trans-Feruloyloctopamine

• IUPAC Name: (E)-N-[2-hydroxy-2-(4-hydroxyphenyl)ethyl]-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H19NO5/c1-24-17-10-12(2-8-15(17)21)3-9-18(23)19-11-16(22)13-4-6-14(20)7-5-13/h2-10,16,20-22H,11H2,1H3,(H,19,23)/b9-3+
• InChI Key: VJSCHQMOTSXAKB-YCRREMRBSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC(=O)NCC(C2=CC=C(C=C2)O)O)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/C(=O)NCC(C2=CC=C(C=C2)O)O)O
• Molecular Formula: C18H19NO5
• DSSTOX Substance ID: DTXSID30904229
• Molecular Weight: 329.3 g/mol
• Physical Description: Solid
• CAS RN: 66648-44-0
• Melting Point: 164 - 165 °C

Description

N-Feruloyloctopamine is a phenolic amide compound formed by the combination of an N-feruloyl group and octopamine. It is known for its antioxidant properties and has been isolated from various natural sources, including the root timber of Melochia umbellata . The compound has a molecular formula of C18H19NO5 and a molecular weight of 329.35 g/mol .

Scientific Research Applications

N-Feruloyloctopamine has a wide range of scientific research applications:

Chemistry: It is used as a reference standard and a synthetic precursor in various chemical reactions.

Biology: The compound exhibits antioxidant activity and is studied for its potential to scavenge free radicals and reduce oxidative stress.

Medicine: N-Feruloyloctopamine has shown promise in inhibiting tumor cell proliferation and inducing apoptosis in hepatocellular carcinoma cells by regulating PI3K-AKT and apoptosis-related signals.

Industry: It is used in the development of antioxidant formulations and as a bioactive compound in various industrial applications.

Mechanism of Action

N-Feruloyloctopamine exerts its effects through several molecular targets and pathways:

Antioxidant Activity: The compound significantly decreases the phosphorylation levels of Akt and p38 MAPK, which are involved in oxidative stress responses.

Apoptosis Induction: It regulates the expression of genes such as BBC3, DDIT3, CDKN1A, and NOXA, leading to the induction of apoptosis in cancer cells.

Safety and Hazards

N-trans-Feruloyloctopamine is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

N-trans-Feruloyloctopamine might be used as a promising drug for HCC treatment. It might exacerbate HCC cell apoptosis by regulating BBC3, DDIT3, CDKN1A, and NOXA signals. The compound might be useful in the development of lead compounds for the prevention of neurodegenerative diseases, especially Alzheimer’s disease.

Biochemical Analysis

Biochemical Properties

N-Feruloyloctopamine plays a role in biochemical reactions, particularly in the inhibition of tyrosinase, an enzyme involved in the production of melanin . It also exhibits anti-fungal effects and impedes the dimorphic transition of the pathogen Candida albicans . Furthermore, it has been found to significantly decrease the phosphorylation levels of Akt and p38 MAPK .

Cellular Effects

N-Feruloyloctopamine has been shown to have significant effects on various types of cells. For instance, it has been reported to inhibit tumor cell malignant phenotype by AKT- and EMT-related signals . It also impacts tumor cell proliferation and apoptosis .

Molecular Mechanism

At the molecular level, N-Feruloyloctopamine exerts its effects through various mechanisms. It has been found to regulate PI3K-AKT- and apoptosis-related signals, with BBC3, DDIT3, NOXA, and CDKN1A serving as the novel targets of N-Feruloyloctopamine inducing HCC cell apoptosis .

Temporal Effects in Laboratory Settings

It is known that the compound is relatively stable, but may undergo degradation under extreme acidic or alkaline conditions .

Metabolic Pathways

N-Feruloyloctopamine is involved in various metabolic pathways. It has been found to regulate PI3K-AKT- and apoptosis-related signals

Preparation Methods

Synthetic Routes and Reaction Conditions

N-Feruloyloctopamine can be synthesized through chemical reactions involving the condensation of ferulic acid and octopamine. One common method involves the use of N,N’-dicyclohexylcarbodiimide (DCC) as a dehydrating agent and 4-dimethylaminopyridine (DMAP) as a catalyst . The reaction typically proceeds under mild conditions, resulting in the formation of N-Feruloyloctopamine.

Industrial Production Methods

Industrial production of N-Feruloyloctopamine may involve similar synthetic routes but on a larger scale. The use of efficient catalysts and optimized reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity N-Feruloyloctopamine .

Chemical Reactions Analysis

Types of Reactions

N-Feruloyloctopamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones and other oxidation products.

Reduction: Reduction reactions can convert N-Feruloyloctopamine to its corresponding amine derivatives.

Substitution: The phenolic hydroxyl groups in N-Feruloyloctopamine can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include quinones, amine derivatives, and substituted phenolic compounds .

Comparison with Similar Compounds

N-Feruloyloctopamine is compared with other similar phenolic amides:

N-trans-Feruloyltyramine: Both compounds exhibit antioxidant activity, but the presence of the -OCH3 group at C-3 in N-Feruloyloctopamine enhances its antioxidant potential.

N-trans-p-Coumaroyloctopamine: This compound also shows antioxidant activity, but N-Feruloyloctopamine has a higher binding affinity to superoxide dismutase (SOD) and xanthine oxidase (XOD).

Conclusion

N-Feruloyloctopamine is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it a valuable subject of study in fields ranging from chemistry to medicine.